Cas no 2229168-03-8 (2-methyl-2-(3-methyl-4-nitrophenyl)propan-1-ol)
2-methyl-2-(3-methyl-4-nitrophenyl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-2-(3-methyl-4-nitrophenyl)propan-1-ol
- 2229168-03-8
- EN300-1823787
- Benzeneethanol, β,β,3-trimethyl-4-nitro-
-
- Inchi: 1S/C11H15NO3/c1-8-6-9(11(2,3)7-13)4-5-10(8)12(14)15/h4-6,13H,7H2,1-3H3
- InChI Key: QQSGHQZNHYEURH-UHFFFAOYSA-N
- SMILES: C(C1C=CC(N(=O)=O)=C(C)C=1)(C)(C)CO
Computed Properties
- Exact Mass: 209.10519334g/mol
- Monoisotopic Mass: 209.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 66Ų
Experimental Properties
- Density: 1.151±0.06 g/cm3(Predicted)
- Boiling Point: 326.9±30.0 °C(Predicted)
- pka: 14.50±0.10(Predicted)
2-methyl-2-(3-methyl-4-nitrophenyl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1823787-0.05g |
2-methyl-2-(3-methyl-4-nitrophenyl)propan-1-ol |
2229168-03-8 | 95% | 0.05g |
$262.0 | 2023-09-19 | |
| Enamine | EN300-1823787-0.1g |
2-methyl-2-(3-methyl-4-nitrophenyl)propan-1-ol |
2229168-03-8 | 95% | 0.1g |
$392.0 | 2023-09-19 | |
| Enamine | EN300-1823787-0.25g |
2-methyl-2-(3-methyl-4-nitrophenyl)propan-1-ol |
2229168-03-8 | 95% | 0.25g |
$559.0 | 2023-09-19 | |
| Enamine | EN300-1823787-0.5g |
2-methyl-2-(3-methyl-4-nitrophenyl)propan-1-ol |
2229168-03-8 | 95% | 0.5g |
$879.0 | 2023-09-19 | |
| Enamine | EN300-1823787-1.0g |
2-methyl-2-(3-methyl-4-nitrophenyl)propan-1-ol |
2229168-03-8 | 95% | 1g |
$1129.0 | 2023-06-01 | |
| Enamine | EN300-1823787-2.5g |
2-methyl-2-(3-methyl-4-nitrophenyl)propan-1-ol |
2229168-03-8 | 95% | 2.5g |
$2211.0 | 2023-09-19 | |
| Enamine | EN300-1823787-5.0g |
2-methyl-2-(3-methyl-4-nitrophenyl)propan-1-ol |
2229168-03-8 | 95% | 5g |
$3273.0 | 2023-06-01 | |
| Enamine | EN300-1823787-10.0g |
2-methyl-2-(3-methyl-4-nitrophenyl)propan-1-ol |
2229168-03-8 | 95% | 10g |
$4852.0 | 2023-06-01 | |
| Enamine | EN300-1823787-1g |
2-methyl-2-(3-methyl-4-nitrophenyl)propan-1-ol |
2229168-03-8 | 95% | 1g |
$1129.0 | 2023-09-19 | |
| Enamine | EN300-1823787-5g |
2-methyl-2-(3-methyl-4-nitrophenyl)propan-1-ol |
2229168-03-8 | 95% | 5g |
$3273.0 | 2023-09-19 |
2-methyl-2-(3-methyl-4-nitrophenyl)propan-1-ol Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
Additional information on 2-methyl-2-(3-methyl-4-nitrophenyl)propan-1-ol
Introduction to 2-methyl-2-(3-methyl-4-nitrophenyl)propan-1-ol and Its CAS No. 2229168-03-8
2-methyl-2-(3-methyl-4-nitrophenyl)propan-1-ol, identified by the CAS number 2229168-03-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, featuring a unique structural motif comprising an isobutyl group substituted with a nitrophenyl moiety, exhibits promising characteristics that make it a valuable candidate for further investigation in drug discovery and molecular research.
The molecular structure of 2-methyl-2-(3-methyl-4-nitrophenyl)propan-1-ol consists of a central isobutyl alcohol backbone, where the hydroxyl group is flanked by a phenyl ring bearing both a methyl and a nitro substituent. This particular arrangement imparts distinct electronic and steric properties to the molecule, making it an intriguing subject for studying its interactions with biological targets. The presence of the nitro group, in particular, suggests potential pharmacological activity, as nitroaromatic compounds have been widely explored for their therapeutic effects.
In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, pain, and neurodegeneration. The structural features of 2-methyl-2-(3-methyl-4-nitrophenyl)propan-1-ol align well with these areas of research. For instance, the nitrophenyl moiety can serve as a pharmacophore, interacting with enzymes and receptors involved in these pathways. Additionally, the methyl groups enhance lipophilicity, which can improve membrane permeability and thus bioavailability—a critical factor in drug design.
Recent studies have begun to explore the potential applications of 2-methyl-2-(3-methyl-4-nitrophenyl)propan-1-ol in medicinal chemistry. Researchers have demonstrated its ability to interact with various biological targets, including enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. The compound's unique structure allows it to bind to these targets with high specificity, potentially leading to the development of new therapeutic agents.
The synthesis of 2-methyl-2-(3-methyl-4-nitrophenyl)propan-1-ol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and selective nitration techniques, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore the expertise required to produce it in high purity for further applications.
From a chemical biology perspective, 2-methyl-2-(3-methyl-4-nitrophenyl)propan-1-ol offers insights into how structural modifications can influence biological activity. By studying its interactions with cellular components, researchers can gain a deeper understanding of molecular recognition processes. This knowledge is crucial for designing molecules that can selectively target specific disease pathways without unintended side effects.
The pharmacokinetic properties of 2-methyl-2-(3-methyl-4-nitrophenyl)propan-1-ol are also under investigation. Preliminary data suggest that the compound exhibits moderate solubility in both aqueous and lipid environments, which could be advantageous for formulating it into various drug delivery systems. Additionally, its stability under different physiological conditions makes it a promising candidate for further development into an active pharmaceutical ingredient (API).
In conclusion, 2-methyl - 2 - ( 3 - methyl - 4 - nit rophen yl ) pro pan - 1 - ol ( CAS No . 2229168 - 03 - 8 ) represents an exciting opportunity for researchers in pharmaceutical chemistry and chemical biology. Its unique structure , combined with its potential biological activity , positions it as a valuable scaffold for developing new therapeutics . As research progresses , this compound is likely to play an increasingly important role in addressing various health challenges.
2229168-03-8 (2-methyl-2-(3-methyl-4-nitrophenyl)propan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)